Cas no 1949816-52-7 (2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-amine dihydrochloride)

• Product Name: 2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-amine dihydrochloride
• CAS No: 1949816-52-7
• MF: C₁₁H₁₆Cl₂N₄
• MW: 275.177539825439
• CID: 5720429
• PubChem ID: 119099199
• Update Time: 2025-10-29

2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-4090
• 2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-amine dihydrochloride
• 1949816-52-7
• 2-methyl-6,7,8,9-tetrahydropyrazolo[1,5-a]quinazolin-7-amine;dihydrochloride
• AKOS026681447

• Inchi： 1S/C11H14N4.2ClH/c1-7-4-11-13-6-8-5-9(12)2-3-10(8)15(11)14-7;;/h4,6,9H,2-3,5,12H2,1H3;2*1H
• InChI Key： PJGTUVIUPCHYTE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C(=CC(C)=N1)N=CC1=C2CCC(C1)N

Computed Properties

• Exact Mass: 274.0752019g/mol
• Monoisotopic Mass: 274.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on 2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-amine dihydrochloride

2-Methyl-Pyrazolo[1,5-A]Quinazolin-7-Amine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1949816-52-7, known as 2-methyl-pyrazolo[1,5-a]quinazolin-7-amine dihydrochloride, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of pyrazoloquinazolines, which are heterocyclic compounds with a fused pyrazole and quinazoline ring system. The presence of the methyl group at position 2 and the amine group at position 7, along with the dihydrochloride counterion, contributes to its distinct chemical characteristics and biological activity.

Recent studies have highlighted the importance of pyrazolo[1,5-a]quinazoline derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including kinases and other enzymes involved in disease pathways. The dihydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability compared to the free base.

The synthesis of 2-methyl-pyrazolo[1,5-a]quinazolin-7-amine dihydrochloride involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on enhancing yield and purity while minimizing environmental impact. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated a novel approach using microwave-assisted synthesis to expedite the formation of the pyrazoloquinazoline core structure.

The structural features of this compound play a crucial role in its biological activity. The fused ring system provides a rigid framework that facilitates interactions with target proteins. The methyl group at position 2 introduces steric effects that can influence binding affinity, while the amine group at position 7 can act as a hydrogen bond donor or acceptor, enhancing molecular recognition. These properties make 2-methyl-pyrazolo[1,5-a]quinazolin-7-amine dihydrochloride a promising candidate for developing therapeutic agents targeting cancer, inflammation, and other diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and bioavailability of pyrazolo[1,5-a]quinazoline derivatives with greater accuracy. For example, molecular docking studies have revealed that this compound exhibits strong binding affinity towards certain kinase enzymes, which are often overexpressed in cancer cells. Additionally, pharmacokinetic models suggest that the dihydrochloride salt form may have favorable absorption and distribution profiles in vivo.

In terms of applications, 2-methyl-pyrazolo[1,5-a]quinazolin-7-amine dihydrochloride has shown potential as a lead compound for drug discovery programs targeting oncology indications. Its ability to inhibit specific signaling pathways makes it a valuable tool for investigating disease mechanisms and developing novel therapeutic strategies. Furthermore, its structural versatility allows for further modification to optimize potency and selectivity.

The development of efficient analytical methods for characterizing this compound has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its identity and purity. These methods are essential for ensuring consistent quality during preclinical and clinical development phases.

In conclusion, 2-methyl-pyrazolo[1,5-a]quinazolin-7-amine dihydrochloride represents an exciting advancement in the field of heterocyclic chemistry with significant implications for drug discovery. Its unique structure, favorable physicochemical properties, and promising biological activity position it as a valuable asset in the pursuit of innovative therapeutic solutions.